Cas no 113326-36-6 (ethyl 2-(3-aminopyridin-1-ium-1-yl)acetate,bromide)

• Product Name: ethyl 2-(3-aminopyridin-1-ium-1-yl)acetate,bromide
• CAS No: 113326-36-6
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• CID: 2610436
• PubChem ID: 11129073
• Update Time: 2025-05-19

ethyl 2-(3-aminopyridin-1-ium-1-yl)acetate,bromide Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-aminopyridin-1-ium-1-yl)acetate,bromide
• 3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-ium bromide
• 113326-36-6
• 3-Amino-1-(2-ethoxy-2-oxoethyl)pyridin-1-iumbromide
• DTXSID90456294
• Pyridinium, 3-amino-1-(2-ethoxy-2-oxoethyl)-, bromide

• Inchi： 1S/C9H13N2O2.BrH/c1-2-13-9(12)7-11-5-3-4-8(10)6-11;/h3-6H,2,7,10H2,1H3;1H/q+1;/p-1
• InChI Key： VVCLQECYPKZAKS-UHFFFAOYSA-M
• SMILES： [Br-].O(CC)C(C[N+]1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 260.01604Da
• Monoisotopic Mass: 260.01604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(3-aminopyridin-1-ium-1-yl)acetate,bromide

Ethyl 2-(3-Aminopyridin-1-ium-1-yl)Acetate, Bromide: A Comprehensive Overview

Ethyl 2-(3-Aminopyridin-1-ium-1-yl)Acetate, Bromide (CAS No. 113326-36-6) is a unique organic compound with significant potential in various fields of chemistry and materials science. This compound is a pyridinium salt, where the pyridinium ring is substituted with an amino group at the 3-position and an ethyl acetate group at the 1-position. The bromide ion serves as the counterion, contributing to the overall charge balance of the molecule. Recent studies have highlighted its applications in drug delivery systems, electrochemical sensors, and as a precursor for advanced materials.

The synthesis of ethyl 2-(3-Aminopyridin-1-ium-1-yl)acetate, bromide involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the amino group at the 3-position is achieved through nucleophilic substitution or amination reactions. Subsequent acetylation and protonation steps yield the pyridinium salt, which is then paired with bromide ions to form the final compound. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry methodologies to minimize environmental impact.

One of the most promising applications of this compound lies in its use as a building block for functional materials. For instance, ethyl 2-(3-Aminopyridin-1-ium-1-y acetate has been employed in the construction of coordination polymers and metal organic frameworks (MOFs). These materials exhibit high surface areas and tunable pore structures, making them ideal for gas storage, catalysis, and sensing applications. Recent studies have demonstrated that incorporating this pyridinium salt into MOFs enhances their stability under harsh conditions while maintaining their adsorption capabilities.

In addition to its role in materials science, ethyl 2-(3-Aminopyridin-i um acetate has shown potential in drug delivery systems. The presence of both hydrophilic and hydrophobic groups within its structure allows for the formation of self-assembled nanoparticles. These nanoparticles can encapsulate hydrophobic drugs, improving their solubility and bioavailability. Moreover, the amino group on the pyridinium ring can interact with negatively charged biomolecules, facilitating targeted drug delivery to specific tissues or cells.

The electrochemical properties of this compound have also garnered significant attention. Due to its redox-active pyridinium core, ethyl 2-(3-Aminopyridin-i um acetate can act as an electroactive material in sensors and energy storage devices. Recent research has focused on integrating this compound into hybrid supercapacitors and batteries, where it exhibits excellent charge/discharge cycling stability and high energy density.

From a structural perspective, ethyl 2-(3-Aminopyridin-i um acetate exhibits a planar geometry around the pyridinium ring, which contributes to its aromaticity and electronic properties. The amino group at the 3-position introduces electron-donating effects, which can influence both its reactivity and interactions with other molecules. This structural feature has been exploited in designing sensors for detecting metal ions or harmful gases by leveraging changes in electrical conductivity or fluorescence upon analyte binding.

Furthermore, ethyl 2-(3-Aminopyridin-i um acetate has been utilized as a catalyst in organic synthesis reactions. Its ability to stabilize transition states through hydrogen bonding or π-interactions makes it effective in promoting various transformations such as Michael additions or aldol reactions. Recent studies have demonstrated that this compound can significantly accelerate reaction rates under mild conditions while maintaining high selectivity.

In terms of environmental applications, ethyl 2-(3-Aminopy ridine-i um acetate has been investigated for its potential in water treatment technologies. Its ability to adsorb heavy metal ions from aqueous solutions has been attributed to both ion exchange mechanisms and surface complexation processes. Researchers are currently exploring ways to scale up these applications for industrial use while ensuring cost-effectiveness and sustainability.

Looking ahead, ethyl 2-(3-Aminopy ridine-i um acetate holds immense promise as a versatile building block for developing next-generation materials and technologies. Its unique combination of structural features and functional properties positions it as a valuable tool in fields ranging from nanotechnology to pharmacology.